![molecular formula C21H24O6 B035065 Formosanol CAS No. 101312-79-2](/img/structure/B35065.png)
Formosanol
Overview
Description
Formosanol is a natural compound derived from the fermentation of a fungus, Aspergillus terreus. It is a polyhydroxy alkanoic acid (PHA) with a molecular weight of 478.3 Da. This compound is a white crystalline powder that is soluble in ethanol, methanol, and acetonitrile. It has been used in the treatment of various diseases and disorders, including asthma, allergies, and cancer.
Scientific Research Applications
Antinociceptive Effect : The hydroethanolic extract from Tocoyena formosa leaves, which contains Formosanol, exhibits an antinociceptive effect. This suggests potential mechanisms involving the opioid, glutamatergic, nitric oxide/cGMP, and vanilloid systems (Cesário et al., 2018).
Cancer Cell Apoptosis : In studies of Anoectochilus formosanus, this compound induces apoptosis in MCF-7 human breast cancer cells, presenting a potential avenue for cancer treatment (Shyur et al., 2004).
Liver and Lung Protection : Taraxacum formosanum, containing abundant carotenoids and chlorophylls, may protect against hepatic cancer, liver, and lung damage (Loh et al., 2012).
Antioxidant Properties : The leaves of organic Anoectochilus formosanus have significant antioxidant properties, which may enhance the economic value of the herb (Chiang & Lin, 2018).
Potential in Osteoporosis Treatment : Davallia formosana, containing a component similar to this compound, shows potential in treating osteoporosis by suppressing osteoclastogenesis (Hsiao et al., 2017).
Anti-Inflammatory Activities : Compounds from Alnus formosana, including this compound, display anti-inflammatory activities against LPS-induced NO production (Lai et al., 2012).
Antineoplastic Effects : Ursolic acid, a major constituent of Rhododendron formosanum, demonstrates effective antineoplastic effects on lung carcinoma cells (Way et al., 2014).
α-Glucosidase Inhibitory Activity : this compound found in Taxus wallichiana roots exhibits α-glucosidase inhibitory activity, important for diabetes treatment (Dang et al., 2017).
Properties
IUPAC Name |
(3S,3aR,9S,9aR)-9-(4-hydroxy-3-methoxyphenyl)-3,6-dimethoxy-1,3,3a,4,9,9a-hexahydrobenzo[f][2]benzofuran-7-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24O6/c1-24-18-7-11(4-5-16(18)22)20-13-9-17(23)19(25-2)8-12(13)6-14-15(20)10-27-21(14)26-3/h4-5,7-9,14-15,20-23H,6,10H2,1-3H3/t14-,15+,20+,21+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWKVHHWFBTXMHU-UFNANVBGSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1C2CC3=CC(=C(C=C3C(C2CO1)C4=CC(=C(C=C4)O)OC)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO[C@@H]1[C@@H]2CC3=CC(=C(C=C3[C@@H]([C@H]2CO1)C4=CC(=C(C=C4)O)OC)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is Formosanol and where is it found in nature?
A1: this compound is a lignan, a type of natural product, first isolated from the heartwood of Juniperus formosana Hayata []. It has also been found in other species like Taxus wallichiana [].
Q2: Has this compound demonstrated any biological activity?
A3: Research suggests that this compound exhibits α-glucosidase inhibitory activity []. Among tested compounds, it showed the most potent effect with an IC50 value of 35.3 μM []. This finding suggests potential applications in managing conditions like diabetes, although further research is needed.
Q3: Are there any synthetic routes to obtain this compound?
A4: Yes, the first enantioselective total synthesis of this compound and its enantiomer has been achieved []. This synthesis utilized a palladium-catalyzed asymmetric allylic cycloaddition as a key step, enabling the production of this compound and other lignan acetals in a stereoselective manner [].
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